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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B607122

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), systematically known as 2,3-butanedione dioxime, is an organic
compound with the chemical formula CaHsN202.[1][2] It presents as a white to off-white
crystalline powder and is a crucial reagent in analytical and coordination chemistry.[3][4] While
primarily recognized for its high selectivity in precipitating nickel and palladium from solutions, a
thorough understanding of its physical properties is essential for its application in diverse
scientific fields, including materials science and as a model for enzymes and catalysts.[5] This
guide provides a comprehensive overview of the core physical characteristics of
dimethylglyoxime powder, detailed experimental protocols for their determination, and a
logical workflow for its characterization.

General and Physical Properties

The fundamental physical and chemical identifiers for dimethylglyoxime are summarized
below. These properties are crucial for handling, storage, and application of the compound.

Table 1: General Properties of Dimethylglyoxime
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Property Value

Chemical Formula C4HsN20:2

Molecular Weight 116.12 g/mol
Appearance White to off-white powder
Odor Odorless

CAS Number 95-45-4

Table 2: Key Physical Properties of Dimethylglyoxime

Property Value

Melting Point 240-241 °C (decomposes)
Boiling Point Decomposes

Density 1.37 g/cm3

pKa 10.60 (at 25 °C)

Crystal System Triclinic

Hydrogen Bond Donors 2

Solubility Profile

Dimethylglyoxime's solubility is a critical parameter for its use as a reagent. It is poorly soluble
in water but dissolves in several organic solvents and alkaline solutions.

Table 3: Solubility of Dimethylglyoxime
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Solvent Solubility
Water Insoluble / Low
Ethanol Soluble
Methanol Soluble
Acetone Soluble

Ether Soluble
Pyridine Soluble
Sodium Hydroxide Solution Soluble

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures.
Below are detailed methodologies for measuring the melting point and solubility of
dimethylglyoxime powder.

Determination of Melting Point via Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a
crystalline solid.

Objective: To determine the temperature range over which the dimethylglyoxime powder
transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., DigiMelt or similar)

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:
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e Sample Preparation: Ensure the dimethylglyoxime powder is completely dry. If the crystals
are large, gently grind them into a fine powder using a clean, dry mortar and pestle.

e Loading the Capillary Tube: Jab the open end of a capillary tube into the powder multiple
times to collect a small amount of the sample.

o Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the powder
to fall to the sealed end. To achieve dense packing, drop the capillary tube, sealed-end
down, through a long, narrow glass tube onto the benchtop. Repeat until the packed sample
height is approximately 2-3 mm.

e Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is known (around 240 °C), set the apparatus to heat
rapidly to about 20 °C below this temperature.

o Decrease the heating rate to a slow ramp (1-2 °C per minute) as the temperature
approaches the expected melting point.

e Observation and Recording:
o Observe the sample through the magnifying eyepiece.

o Record the temperature at which the first droplet of liquid appears. This is the beginning of
the melting range.

o Record the temperature at which the last solid crystal turns into a liquid. This marks the
end of the melting range.

Determination of Solubility via Saturation Method

This protocol determines the solubility of dimethylglyoxime in a given solvent at a specific
temperature.

Objective: To quantify the maximum mass of dimethylglyoxime that can dissolve in a specific
volume of a solvent (e.g., ethanol) at room temperature.
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Apparatus:

e Analytical balance

e Volumetric flask (e.g., 25 mL)

o Beakers and magnetic stirrer with stir bar

e Spatula and weighing paper

e Thermometer

« Filtration apparatus (e.g., syringe filter or vacuum filtration)

Procedure:

e Solvent Preparation: Measure a precise volume of the chosen solvent (e.g., 25.0 mL of
ethanol) and place it in a beaker with a magnetic stir bar. Measure and record the initial
temperature of the solvent.

e Solute Addition: Weigh a known mass of dimethylglyoxime powder. Add small, pre-weighed
portions of the powder to the solvent while stirring continuously.

e Achieving Saturation: Continue adding the powder until a small amount of undissolved solid
remains at the bottom of the beaker, even after prolonged stirring (e.g., 30 minutes). This
indicates that the solution is saturated.

» Equilibration: Allow the solution to stir for an additional hour to ensure equilibrium is reached.
Monitor the temperature and ensure it remains constant.

o Separation: Carefully filter the saturated solution to remove the undissolved solid.

e Quantification:

o Weigh the remaining, undissolved solid to calculate the total mass of dimethylglyoxime
that dissolved.
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o Alternatively, take a known volume of the clear, filtered solution, evaporate the solvent
completely in a pre-weighed evaporating dish, and weigh the remaining solid residue.

o Calculation: Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL) using
the calculated mass of dissolved dimethylglyoxime and the initial volume of the solvent.

Visualized Workflow

A systematic workflow is critical for the consistent and accurate characterization of a chemical
powder like dimethylglyoxime. The following diagram illustrates a logical sequence for
analyzing its key physical properties.
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Workflow for Physical Characterization of Dimethylglyoxime Powder
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Caption: Workflow for the physical characterization of dimethylglyoxime powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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